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Compound of Interest

Compound Name: Disperse yellow 54

Cat. No.: B3429582

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Yellow 54, also known by its Colour Index name C.1. 47020 and as Solvent Yellow
114, is a quinoline-based dye.[1][2] Its chemical structure is 2-(3-hydroxyquinolin-2-yl)indene-
1,3-dione, with the molecular formula C1sH1:NOs and a molecular weight of approximately
289.28 g/mol .[1] This dye is primarily utilized in the textile industry for dyeing synthetic fibers
such as polyester.[2] Beyond its industrial applications, the photophysical properties of
molecules with similar structural motifs are of significant interest in various scientific domains,
including the development of fluorescent probes and sensors. This guide provides a detailed
overview of the available spectral characteristics of Disperse Yellow 54, focusing on its
ultraviolet-visible (UV-Vis) absorption and fluorescence properties.

Physicochemical Properties

A summary of the key physicochemical properties of Disperse Yellow 54 is provided in the
table below.
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Property Value Reference

) 2-(3-hydroxyquinolin-2-
Chemical Name _ _ [3]
ylindene-1,3-dione

C.l. Disperse Yellow 54, C.1.
Synonyms [1][2]
47020, Solvent Yellow 114

CAS Number 12223-85-7 [4]
Molecular Formula C1sH11NOs3 [2]
Molecular Weight 289.28 g/mol [5]
Appearance Greenish-yellow powder [2]
Melting Point 264-265 °C [2][3]

UV-Vis Absorption Characteristics

The UV-Vis absorption spectrum of a chromophore like Disperse Yellow 54 is influenced by its
electronic structure and the surrounding solvent environment. The phenomenon of changes in
the absorption spectrum with solvent polarity is known as solvatochromism.[1] This can
manifest as a hypsochromic (blue) or bathochromic (red) shift in the maximum absorption
wavelength (Amax).[1]

While specific experimental data for the molar extinction coefficient (€) of Disperse Yellow 54
is not readily available in the searched literature, it is a crucial parameter for quantitative
analysis, determined using the Beer-Lambert law. The synthesis of push-pull tricyanofuran-
based disperse dyes has been shown to yield high molar extinction coefficients, a desirable
property for efficient light absorption.[6]

Fluorescence Characteristics

Disperse Yellow 54 is described as a bright yellow fluorescent dye.[3] The fluorescence
properties, including the emission maximum (Aem) and fluorescence quantum yield (®F), are
highly dependent on the molecular structure and the solvent environment. The quantum vyield,
which represents the efficiency of the fluorescence process, is a critical parameter for
applications such as fluorescent probes.
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Unfortunately, specific quantitative data for the fluorescence emission maximum and quantum
yield of Disperse Yellow 54 in various solvents could not be located in the available search
results. The determination of fluorescence quantum yield is typically performed relative to a
well-characterized standard.[7]

Experimental Protocols

Detailed experimental protocols for measuring the UV-Vis and fluorescence spectra of dyes are
well-established. Below are generalized procedures that can be adapted for the
characterization of Disperse Yellow 54.

UV-Vis Absorption Spectroscopy

A generalized workflow for measuring the UV-Vis absorption spectrum of a dye is outlined
below.
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Caption: Workflow for UV-Vis Absorption Spectroscopy.
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Methodology:

¢ Solution Preparation: Prepare a stock solution of Disperse Yellow 54 of a known
concentration in a high-purity solvent (e.g., ethanol, methanol, or DMSO). From the stock
solution, prepare a series of dilutions to cover a suitable absorbance range (typically 0.1 to
1.0).

e Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

o Blank Measurement: Fill a cuvette with the pure solvent to be used as a reference (blank).
Record a baseline spectrum.

o Sample Measurement: Record the absorption spectrum of each of the diluted dye solutions.

o Data Analysis: Determine the wavelength of maximum absorbance (Amax). To determine the
molar absorptivity (€), plot absorbance at Amax versus concentration. According to the Beer-
Lambert law (A = ebc, where A is absorbance, b is the path length of the cuvette, and c is the
concentration), the slope of the resulting linear fit will be equal to € (assuming a path length
of 1 cm).

Fluorescence Spectroscopy

The following diagram illustrates a typical workflow for measuring fluorescence emission
spectra and determining the relative quantum yield.
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Caption: Workflow for Fluorescence Spectroscopy.

Methodology:
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e Solution Preparation: Prepare dilute solutions of both the sample (Disperse Yellow 54) and
a standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H2S0Oa4) in the same
solvent. The absorbance of both solutions at the excitation wavelength should be kept below
0.1 to minimize inner filter effects.

o Absorption Measurement: Measure the UV-Vis absorption spectra of both the sample and
the standard.

» Fluorescence Measurement: Using a spectrofluorometer, record the fluorescence emission
spectra of both the sample and the standard at the same excitation wavelength.

e Quantum Yield Calculation: The fluorescence quantum yield of the sample (®F_sample) can
be calculated using the following equation:

®F sample = ®F _std * (I_sample / |_std) * (A_std / A_sample) * (n_sample2 / n_std?)
Where:

o ®F_std is the quantum yield of the standard.

o lis the integrated fluorescence intensity.

o Ais the absorbance at the excitation wavelength.

o nis the refractive index of the solvent.

Signaling Pathways and Experimental Workflows

At present, there is no specific information available in the searched literature detailing the use
of Disperse Yellow 54 in signaling pathways or complex biological experimental workflows that
would necessitate a detailed diagrammatic representation. Its primary application remains in
the realm of industrial dyeing.[2]

Conclusion

Disperse Yellow 54 is a fluorescent dye with potential for broader scientific applications
beyond its current use in the textile industry. However, a comprehensive understanding of its
photophysical properties is currently limited by the lack of publicly available quantitative data
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for its molar absorptivity, fluorescence emission maxima in various solvents, and fluorescence
guantum yield. The experimental protocols outlined in this guide provide a framework for
researchers to systematically characterize these properties. Further research to quantify the
spectral characteristics of Disperse Yellow 54 is essential to unlock its full potential for
applications in fields such as materials science and the development of novel fluorescent
probes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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